![molecular formula C21H17ClN2O2S B7451521 2-Benzyl-1-(4-chloro-3-methylphenyl)sulfonylbenzimidazole](/img/structure/B7451521.png)
2-Benzyl-1-(4-chloro-3-methylphenyl)sulfonylbenzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Benzyl-1-(4-chloro-3-methylphenyl)sulfonylbenzimidazole is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as BCSBI and has been synthesized using a variety of methods. BCSBI has been found to have a mechanism of action that involves binding to certain proteins and affecting their function.
Mechanism of Action
The mechanism of action of BCSBI involves binding to certain proteins and affecting their function. BCSBI has been found to bind to the protein Hsp90, which is involved in the folding and stabilization of other proteins. By binding to Hsp90, BCSBI disrupts its function and affects the stability of other proteins that depend on Hsp90 for proper folding and function.
Biochemical and Physiological Effects:
BCSBI has been found to have a variety of biochemical and physiological effects. In addition to its effects on protein function, BCSBI has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using BCSBI in lab experiments is its ability to selectively bind to certain proteins and affect their function. This makes it a useful tool for studying protein function in cells. However, one limitation of using BCSBI is its potential toxicity. BCSBI has been found to be toxic to some cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving BCSBI. One area of research involves the development of BCSBI analogs with improved selectivity and reduced toxicity. Another area of research involves the use of BCSBI in combination with other anti-cancer agents to enhance their effectiveness. Additionally, further study is needed to fully understand the mechanism of action of BCSBI and its potential applications in scientific research.
Synthesis Methods
BCSBI can be synthesized using a variety of methods. One common method involves the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with 2-aminobenzimidazole in the presence of a base such as triethylamine. The resulting product is then reacted with benzyl bromide to yield BCSBI. Other methods involve the use of different starting materials and reagents.
Scientific Research Applications
BCSBI has been studied for its potential applications in scientific research. One area of research involves the use of BCSBI as a tool to study protein-protein interactions. BCSBI has been found to bind to certain proteins and affect their function, making it a useful tool for studying protein function in cells. BCSBI has also been studied for its potential use in cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further study as an anti-cancer agent.
Properties
IUPAC Name |
2-benzyl-1-(4-chloro-3-methylphenyl)sulfonylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2S/c1-15-13-17(11-12-18(15)22)27(25,26)24-20-10-6-5-9-19(20)23-21(24)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIOGPBPQTKJEDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2C3=CC=CC=C3N=C2CC4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.